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Compound of Interest

Compound Name:
1-Cyclopropyl-2-(4-

fluorophenyl)ethanone

Cat. No.: B116892 Get Quote

Essential Safety and Handling Guide for 1-
Cyclopropyl-2-(4-fluorophenyl)ethanone
This guide provides crucial safety and logistical information for the handling and disposal of 1-
Cyclopropyl-2-(4-fluorophenyl)ethanone (CAS No. 1071842-61-9). The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Chemical Identifier and Hazard Information:

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight

Hazard
Statements

1-Cyclopropyl-2-

(4-

fluorophenyl)etha

none

1071842-61-9 C₁₁H₁₁FO 178.21 g/mol

H315: Causes

skin irritation[1]

H319: Causes

serious eye

irritation[1]

GHS Pictogram:
alt text
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Signal Word: Warning[1]

Operational Plan: Safe Handling
Safe handling of 1-Cyclopropyl-2-(4-fluorophenyl)ethanone requires a multi-faceted

approach encompassing engineering controls, administrative procedures, and appropriate

personal protective equipment (PPE).

Engineering Controls:
Ventilation: All handling of this compound should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[2][3][4]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[4][5]

Administrative Controls:
Training: All personnel must be trained on the specific hazards and handling procedures for

this compound.

Work Practices: Avoid working alone.[6] Develop a standard operating procedure (SOP) for

all experimental work involving this chemical. Do not eat, drink, or smoke in the laboratory.[7]

Wash hands thoroughly after handling.[8]

Personal Protective Equipment (PPE):
The following table summarizes the recommended PPE for handling 1-Cyclopropyl-2-(4-
fluorophenyl)ethanone, based on its classification as a ketone and a fluorinated aromatic

compound.
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Body Part Recommended PPE Justification

Hands

Double Gloving: - Inner Glove:

Nitrile exam gloves (minimum

5 mil). - Outer Glove:

Chemical-resistant gloves such

as Butyl rubber, Viton®, or

specific ketone-resistant

gloves (e.g., Polyco

Ketochem).[9][10][11][12]

Ketones can degrade standard

laboratory gloves. Butyl rubber

and specialty gloves offer

superior protection against

ketones and other organic

solvents.[9][10][12] Double

gloving provides an additional

layer of safety against potential

tears or rapid breakthrough.

Eyes/Face

- Safety Goggles: Chemical

splash goggles are mandatory.

- Face Shield: A face shield

should be worn over safety

goggles, especially when

handling larger quantities or

when there is a risk of

splashing.[4][5][13]

Protects against splashes that

can cause serious eye

irritation.[1] A face shield offers

broader protection for the

entire face.

Body

- Laboratory Coat: A flame-

resistant lab coat should be

worn and buttoned completely.

- Chemical Apron: For handling

larger volumes, a chemical-

resistant apron over the lab

coat is recommended.[13]

Provides a barrier against

spills and splashes to the torso

and arms.

Respiratory Not typically required for small-

scale use in a properly

functioning chemical fume

hood. For situations with

inadequate ventilation or

potential for aerosol

generation, a respirator with an

organic vapor cartridge may be

necessary. Consult with your

institution's environmental

Inhalation of vapors should be

minimized. A fume hood is the

primary engineering control for

this.
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health and safety (EHS)

department.

Footwear
Closed-toe shoes made of a

non-porous material.
Protects feet from spills.

Experimental Protocol: Step-by-Step Handling
Procedure
This protocol outlines the essential steps for safely handling 1-Cyclopropyl-2-(4-
fluorophenyl)ethanone in a laboratory setting.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents.

Don all required PPE as outlined in the table above.

Have a designated waste container ready for chemical waste.

Dispensing/Weighing:

Perform all dispensing and weighing operations within the chemical fume hood.

Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.

If the compound is a liquid, use a calibrated pipette or syringe.

Close the container tightly immediately after use.[2][3]

Reaction Setup:

Set up the reaction apparatus within the fume hood.

Ensure all joints are properly sealed to prevent vapor escape.
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If heating the reaction, use a well-controlled heating mantle and monitor the reaction

closely.

Post-Reaction Work-up and Purification:

Conduct all extraction, filtration, and purification steps within the fume hood.

Be mindful of potential pressure build-up during extractions.

Decontamination:

Wipe down the work area in the fume hood with an appropriate solvent and then soap and

water.

Clean any contaminated equipment thoroughly.

Properly dispose of all contaminated disposable materials in the designated chemical

waste container.

Doffing PPE:

Remove PPE in the correct order to avoid cross-contamination: outer gloves, chemical

apron, face shield, safety goggles, lab coat, inner gloves.

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Proper disposal of 1-Cyclopropyl-2-(4-fluorophenyl)ethanone and associated waste is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This compound is a halogenated organic chemical. All waste containing

this substance should be classified as hazardous chemical waste.[7]

Waste Collection:

Collect all waste containing 1-Cyclopropyl-2-(4-fluorophenyl)ethanone, including

unused product, reaction residues, and contaminated materials (e.g., pipette tips, gloves,
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paper towels), in a designated, properly labeled, and sealed waste container.[2][3]

The container should be made of a compatible material (e.g., polyethylene).

The label should clearly state "Hazardous Waste" and list the chemical contents.

Storage of Waste: Store the waste container in a designated satellite accumulation area

within the laboratory, away from incompatible materials.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

EHS department or a licensed chemical waste disposal contractor. Do not dispose of this

chemical down the drain or in regular trash.

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Cyclopropyl-2-(4-fluorophenyl)ethanone.
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Caption: Safe handling workflow for 1-Cyclopropyl-2-(4-fluorophenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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